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Compound of Interest

Compound Name:
6-Chloro-5-methoxypyridazin-3-

amine

Cat. No.: B11763508

Get Quote

Chemical Identity & Structural Context
Compound: 6-Chloro-5-methoxypyridazin-3-amine CAS Registry Number: 1610008-77-9

Molecular Formula: C

H

ClN

O Molecular Weight: 159.57 g/mol [1][2]

Structural Significance in Drug Design
This compound represents a "privileged scaffold" in medicinal chemistry. The pyridazine core

serves as a bioisostere for phenyl or pyridine rings, often improving aqueous solubility due to

the lower logP associated with the 1,2-diazine system.[1]

C6-Chloro Motif: Acts as a highly reactive electrophilic handle for Nucleophilic Aromatic

Substitution (S

Ar) or Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).[1]
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C3-Amine: A nucleophilic site suitable for amide coupling, urea formation, or

heterocyclization (e.g., forming imidazo[1,2-b]pyridazines).[1]

C5-Methoxy: An electron-donating group (EDG) that modulates the electronics of the ring,

slightly deactivating the C6-chlorine toward S

Ar compared to the unsubstituted analog, but providing metabolic stability against oxidative
metabolism at the C5 position.[1]

Hazard Identification & Toxicology Profile
Note: As a specialized research intermediate, comprehensive toxicological data (LD50) for this

specific regioisomer is limited. The following profile is derived from Structure-Activity

Relationship (SAR) "read-across" of analogous chloropyridazines.

GHS Classification (Predicted/Conservative)
Treat this substance as a Functional Bioactive Intermediate.
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Hazard Class Category Hazard Statement
Mechanism of
Action

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed

Pyridazines can

interfere with

GABAergic systems

or mitochondrial

function.[1]

Skin Irritation Cat 2
H315: Causes skin

irritation

Basic amine moiety

can disrupt the

stratum corneum pH.

Eye Damage/Irritation Cat 2A
H319: Causes serious

eye irritation

Direct chemical insult

to corneal epithelium.

STOT - SE Cat 3
H335: May cause

respiratory irritation

Dust inhalation

triggers mucosal

inflammation.

Genotoxicity (Flag) Suspected Precautionary

Planar nitrogen

heterocycles may

intercalate DNA; treat

as a potential

mutagen.

Specific Chemical Hazards[1]
Hydrolysis Risk: Under strongly acidic conditions, the C5-methoxy group can demethylate to

the pyridazinone tautomer, altering reactivity and solubility.

Thermal Decomposition: Emits toxic fumes of Hydrogen Chloride (HCl) and Nitrogen Oxides

(NO

) upon combustion.

Engineering Controls & Personal Protective
Equipment (PPE)
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Standard "lab coat and glasses" are insufficient for novel heterocyclic amines.

PPE Selection Logic
Hand Protection: Nitrile gloves (0.11 mm) are generally sufficient for incidental contact.

However, if handling solutions in DCM (Dichloromethane) or DMF, use Laminate PE/EVOH

(Silver Shield) gloves.

Reasoning: Chlorinated heterocycles in carrier solvents like DCM penetrate standard

nitrile rapidly (<5 mins).

Respiratory Protection: Handling >500 mg of dry powder requires a localized exhaust (Fume

Hood). If working outside a hood (e.g., weighing), use a P3/N95 particulate respirator.

Engineering Control Specifications
Fume Hood: Face velocity must be maintained at 0.5 m/s (100 fpm).

Static Control: The dry powder may be electrostatic. Use anti-static weighing boats and

ground all metal spatulas to prevent dispersion.

Experimental Handling & Storage Protocol
Storage Stability[1]

Temperature: Store at 2–8°C (Refrigerate).

Atmosphere: Hygroscopic potential. Store under Argon or Nitrogen.

Container: Amber glass vials with Teflon-lined caps.

Shelf Life: Re-test purity (LC-MS) every 6 months. Degradation is usually signaled by a color

shift from off-white/pale yellow to dark orange.

Handling Workflow: "The Closed Loop"
To maintain scientific integrity and safety, use the following decision logic for handling

unknown/novel heterocycles.
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Start: Handling 6-Cl-5-OMe-pyridazin-3-amine

Physical State Check:
Is it a fine dust?

Weighing Protocol:
Use Anti-static Gun + Fume Hood

Yes

Solubilization:
Dissolve in DMSO/DMF immediately

No (Already in solution)

Minimize dust exposure

Reaction Setup:
Inert Atmosphere (N2/Ar)

Waste Stream:
Halogenated Organic Waste

Post-Workup

Click to download full resolution via product page

Figure 1: Decision logic for minimizing exposure during the handling of potent heterocyclic

amines.

Experimental Application: S Ar Displacement
Protocol
This protocol illustrates the safe utility of the compound, validating the reactivity of the C6-

Chloro position.
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Objective: Synthesis of a 6-amino-substituted derivative via Nucleophilic Aromatic Substitution.

Reagents & Setup
Substrate: 6-Chloro-5-methoxypyridazin-3-amine (1.0 eq)

Nucleophile: Morpholine (3.0 eq)

Solvent: n-Butanol or DMSO (High boiling point required)[1]

Base: DIPEA (N,N-Diisopropylethylamine) (2.0 eq)[1]

Step-by-Step Methodology
Charging: In a fume hood, charge a pressure-rated vial (microwave vial recommended) with

the chloropyridazine substrate.

Solvent Addition: Add n-Butanol. Note: Do not use lower boiling alcohols like methanol if

reaction temp >80°C is needed.[1]

Reagent Addition: Add DIPEA followed by Morpholine.

Sealing: Cap the vial tightly.

Safety Check: Ensure the cap septum is compatible with the solvent vapor

(PTFE/Silicone).

Heating: Heat to 120°C for 4–12 hours.

Monitoring: Monitor via LC-MS. Look for the mass shift [M+H]+ = Substrate - 35 (Cl) + 86

(Morpholine).

Workup: Cool to room temperature. Concentrate in vacuo.

Caution: Do not rotovap to dryness if using DMSO; use a lyophilizer or aqueous workup

(extract into EtOAc).

Synthetic Pathway Visualization
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The following diagram details the reactivity profile, highlighting the competing sites on the

scaffold.

6-Chloro-5-methoxy
pyridazin-3-amine

(Electrophile)

Path A: S_NAr
(Displacement of Cl)

Nucleophile/Heat
(e.g., Amines, Alkoxides)

Path B: Amide Coupling
(Reaction at NH2)

Acyl Chloride/Base
or Carboxylic Acid/HATU

6-Substituted-5-methoxy
pyridazin-3-amine

N-(6-chloro-5-methoxy
pyridazin-3-yl)amide

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways for 6-Chloro-5-methoxypyridazin-3-amine.

Emergency & Disposal Protocols
Spill Management

Evacuate: If >1g is spilled as dust, clear the immediate area.

PPE Up: Wear double nitrile gloves, lab coat, and N95 mask.

Contain: Cover spill with a wet paper towel (to prevent dust lofting).

Clean: Wipe up with 10% acetone/water solution.

Dispose: Place all waste in a sealed bag labeled "Hazardous - Toxic Solid".

Waste Disposal[1][3][4]
Stream: Halogenated Organic Waste.

Prohibition: Do NOT dispose of down the drain. The chloropyridazine core is resistant to

biodegradation and toxic to aquatic life (H411 predicted).

Deactivation: For large quantities (>10g), chemical deactivation via nucleophilic hydrolysis

(NaOH/EtOH reflux) is recommended before disposal, converting the reactive chloro-species

to the benign pyridazinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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